Cas no 108958-81-2 (Ethyl 1,6-Dimethyl-4-phenyl-2-thioxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxylate)
Ethyl 1,6-Dimethyl-4-phenyl-2-thioxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxylate Chemical and Physical Properties
Names and Identifiers
-
- 5-Pyrimidinecarboxylicacid, 1,2,3,4-tetrahydro-1,6-dimethyl-4-phenyl-2-thioxo-, ethyl ester
- ETHYL 1,6-DIMETHYL-4-PHENYL-2-THIOXO-1,2,3,4-TETRAHYDRO-5-PYRIMIDINECARBOXYLATE
- ethyl 3,4-dimethyl-6-phenyl-2-sulfanylidene-1,6-dihydropyrimidine-5-carboxylate
- 1,6-dimethyl-4-phenyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid ethyl ester
- Ethyl 1,6-dimethyl-4-phenyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate
- AURORA KA-3500
- AKOS016038025
- AKOS002275031
- J-520514
- SMR000186026
- HMS2526J12
- CS-0329678
- 108958-81-2
- MFCD01112452
- Oprea1_737478
- FT-0679956
- DTXSID10382748
- SB58144
- SCHEMBL10113090
- CHEMBL1472238
- SR-01000210807-1
- Ethyl 1,6-dimethyl-4-phenyl-2-sulfanylidene-1,2,3,4-tetrahydropyrimidine-5-carboxylate
- AN-512/12674055
- SR-01000210807
- MLS000576998
- AB00086866-01
- 10R-0369
- DB-208879
- STK098648
- ETHYL1,6-DIMETHYL-4-PHENYL-2-THIOXO-1,2,3,4-TETRAHYDRO-5-PYRIMIDINECARBOXYLATE
- Ethyl 1,6-Dimethyl-4-phenyl-2-thioxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxylate
-
- MDL: MFCD01112452
- Inchi: 1S/C15H18N2O2S/c1-4-19-14(18)12-10(2)17(3)15(20)16-13(12)11-8-6-5-7-9-11/h5-9,13H,4H2,1-3H3,(H,16,20)
- InChI Key: KPURGESNELLKCK-UHFFFAOYSA-N
- SMILES: S=C1N(C)C(C)=C(C(=O)OCC)C(C2C=CC=CC=2)N1
Computed Properties
- Exact Mass: 290.10900
- Monoisotopic Mass: 290.108899
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 428
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 73.7
Experimental Properties
- Color/Form: No date available
- Density: 1.23
- Melting Point: 150-152°C
- Boiling Point: 394.3°Cat760mmHg
- Flash Point: 192.3°C
- Refractive Index: 1.617
- PSA: 73.66000
- LogP: 2.65140
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
Ethyl 1,6-Dimethyl-4-phenyl-2-thioxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxylate Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Hazardous Material transportation number:NONH for all modes of transport
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
- HazardClass:IRRITANT
Ethyl 1,6-Dimethyl-4-phenyl-2-thioxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxylate Customs Data
- HS CODE:2933599090
- Customs Data:
China Customs Code:
2933599090Overview:
2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Ethyl 1,6-Dimethyl-4-phenyl-2-thioxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM485563-5g |
Ethyl 1,6-dimethyl-4-phenyl-2-thioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate |
108958-81-2 | 95% | 5g |
$224 | 2023-02-03 | |
| abcr | AB157965-1 g |
Ethyl 1,6-dimethyl-4-phenyl-2-thioxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxylate; . |
108958-81-2 | 1g |
€187.10 | 2023-06-23 | ||
| abcr | AB157965-5 g |
Ethyl 1,6-dimethyl-4-phenyl-2-thioxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxylate; . |
108958-81-2 | 5g |
€478.80 | 2023-06-23 | ||
| abcr | AB157965-25 g |
Ethyl 1,6-dimethyl-4-phenyl-2-thioxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxylate; . |
108958-81-2 | 25g |
€1638.60 | 2023-06-23 | ||
| abcr | AB157965-10 g |
Ethyl 1,6-dimethyl-4-phenyl-2-thioxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxylate; . |
108958-81-2 | 10g |
€769.30 | 2023-06-23 | ||
| Matrix Scientific | 042760-500mg |
Ethyl 1,6-dimethyl-4-phenyl-2-thioxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxylate, >95% |
108958-81-2 | >95% | 500mg |
$118.00 | 2023-09-06 | |
| Matrix Scientific | 042760-1g |
Ethyl 1,6-dimethyl-4-phenyl-2-thioxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxylate, >95% |
108958-81-2 | >95% | 1g |
$151.00 | 2023-09-06 | |
| Matrix Scientific | 042760-5g |
Ethyl 1,6-dimethyl-4-phenyl-2-thioxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxylate, >95% |
108958-81-2 | >95% | 5g |
$346.00 | 2023-09-06 | |
| TRC | E026630-250mg |
Ethyl 1,6-Dimethyl-4-phenyl-2-thioxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxylate |
108958-81-2 | 250mg |
$ 110.00 | 2022-06-02 | ||
| TRC | E026630-500mg |
Ethyl 1,6-Dimethyl-4-phenyl-2-thioxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxylate |
108958-81-2 | 500mg |
$ 185.00 | 2022-06-02 |
Ethyl 1,6-Dimethyl-4-phenyl-2-thioxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxylate Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
Additional information on Ethyl 1,6-Dimethyl-4-phenyl-2-thioxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxylate
Recent Advances in the Study of Ethyl 1,6-Dimethyl-4-phenyl-2-thioxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxylate (CAS: 108958-81-2)
Ethyl 1,6-Dimethyl-4-phenyl-2-thioxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxylate (CAS: 108958-81-2) is a structurally unique pyrimidine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a scaffold for drug development, particularly in the context of antimicrobial and anticancer applications. This research brief synthesizes the latest findings on this compound, highlighting its synthesis, biological activity, and mechanistic insights.
The compound's structural features, including the thioxo group and the ethyl carboxylate moiety, contribute to its reactivity and interaction with biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy against methicillin-resistant Staphylococcus aureus (MRSA), with a minimum inhibitory concentration (MIC) of 8 µg/mL. The study proposed that the thioxo group plays a critical role in disrupting bacterial cell wall synthesis, a mechanism distinct from traditional β-lactam antibiotics.
Further investigations into the anticancer properties of this compound revealed promising activity against non-small cell lung cancer (NSCLC) cell lines. Research conducted at the University of Tokyo in 2024 identified its ability to inhibit the PI3K/AKT/mTOR pathway, a key signaling cascade involved in tumor proliferation and survival. The compound's selectivity for cancer cells over normal cells was attributed to its interaction with the ATP-binding pocket of PI3Kδ, as confirmed by X-ray crystallography.
From a synthetic chemistry perspective, recent advancements have focused on optimizing the yield and purity of Ethyl 1,6-Dimethyl-4-phenyl-2-thioxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxylate. A novel one-pot synthesis method, reported in Organic Letters (2024), achieved an 85% yield using a microwave-assisted approach, significantly reducing reaction time from 12 hours to 30 minutes. This methodological improvement has facilitated larger-scale production for preclinical studies.
Despite these promising developments, challenges remain in the compound's pharmacokinetic profile. A 2023 pharmacokinetic study in rats revealed a relatively short half-life (t1/2 = 2.1 hours) and low oral bioavailability (F = 15%). Current research efforts are directed at developing prodrug derivatives to enhance absorption and metabolic stability while maintaining the parent compound's biological activity.
In conclusion, Ethyl 1,6-Dimethyl-4-phenyl-2-thioxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxylate represents a versatile scaffold with demonstrated antimicrobial and anticancer potential. Ongoing research aims to address its pharmacokinetic limitations while exploring additional therapeutic applications. The compound's unique mechanism of action against both bacterial and cancer targets positions it as a promising candidate for further drug development efforts in the chemical biology and pharmaceutical sectors.
108958-81-2 (Ethyl 1,6-Dimethyl-4-phenyl-2-thioxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxylate) Related Products
- 329689-23-8(Monastrol)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)